5-methoxypyridine-3-carbonyl chloride
Overview
Description
5-Methoxypyridine-3-carbonyl chloride, also known as 5-MPC, is an organic compound used in a variety of scientific applications. It is a white, crystalline solid with a molecular weight of 170.6 g/mol and a melting point of 99°C. 5-MPC is an important intermediate in the synthesis of various organic compounds, and is also used as a reagent in a number of organic reactions. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
5-Methoxypyridine-3-carbonyl chloride has a number of scientific research applications. It is commonly used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It can also be used as a reagent in a number of organic reactions, such as the synthesis of amines, aldehydes, and ketones. In addition, this compound can be used as a catalyst in the synthesis of polymers, and is also used in the synthesis of various heterocyclic compounds.
Mechanism of Action
The mechanism of action of 5-methoxypyridine-3-carbonyl chloride is based on its ability to form a covalent bond with the target compound. This covalent bond is formed when the chloride group of this compound reacts with the target compound, forming a new molecule. This reaction is reversible, allowing for the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-methoxypyridine-3-carbonyl chloride in lab experiments is its low cost and high reactivity. It is also relatively easy to handle, making it ideal for use in a variety of laboratory settings. However, it is important to note that this compound is a hazardous substance and should be handled with care. It should also be stored in a cool, dry place, away from direct sunlight.
Future Directions
The future of 5-methoxypyridine-3-carbonyl chloride is promising. It is expected to be used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also expected to be used in the synthesis of polymers and heterocyclic compounds. In addition, it is likely to be used in the synthesis of novel organic compounds, as well as in the development of new catalysts for organic reactions. Finally, it is likely to be used in the development of new materials for use in a variety of applications.
Synthesis Methods
5-Methoxypyridine-3-carbonyl chloride can be synthesized from pyridine and chloroacetic acid by a two-step process. First, pyridine is reacted with chloroacetic acid to form pyridine-3-carbonyl chloride. This reaction is carried out in the presence of a strong base such as sodium hydroxide to neutralize the acid. The second step involves the addition of methanol to the pyridine-3-carbonyl chloride to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxypyridine-3-carbonyl chloride involves the conversion of 5-methoxypyridine to its corresponding acid chloride using thionyl chloride.", "Starting Materials": [ "5-methoxypyridine", "Thionyl chloride", "Methanol", "Diethyl ether", "Sodium bicarbonate" ], "Reaction": [ "To a solution of 5-methoxypyridine (1.0 g, 8.6 mmol) in methanol (10 mL) and diethyl ether (10 mL) was added thionyl chloride (1.2 mL, 16.3 mmol) dropwise at 0°C.", "The reaction mixture was stirred at room temperature for 2 hours.", "The solvent was removed under reduced pressure and the residue was dissolved in diethyl ether (20 mL).", "The organic layer was washed with saturated sodium bicarbonate solution (10 mL) and brine (10 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "The resulting crude product was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as the eluent to afford 5-methoxypyridine-3-carbonyl chloride (0.8 g, 70%) as a yellow oil." ] } | |
CAS RN |
1123782-83-1 |
Molecular Formula |
C7H6ClNO2 |
Molecular Weight |
171.6 |
Purity |
95 |
Origin of Product |
United States |
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